Cas no 1780137-53-2 (2-2-(pyrrolidin-1-yl)pyridin-3-ylpropanoic acid)

• Product Name: 2-2-(pyrrolidin-1-yl)pyridin-3-ylpropanoic acid
• CAS No: 1780137-53-2
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 6054069
• PubChem ID: 83889416
• Update Time: 2025-06-27

2-2-(pyrrolidin-1-yl)pyridin-3-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-(pyrrolidin-1-yl)pyridin-3-ylpropanoic acid
• EN300-1834642
• 2-[2-(pyrrolidin-1-yl)pyridin-3-yl]propanoic acid
• 1780137-53-2

• Inchi： 1S/C12H16N2O2/c1-9(12(15)16)10-5-4-6-13-11(10)14-7-2-3-8-14/h4-6,9H,2-3,7-8H2,1H3,(H,15,16)
• InChI Key： FLXSOJDQAVMJHB-UHFFFAOYSA-N
• SMILES： OC(C(C)C1=CC=CN=C1N1CCCC1)=O

Computed Properties

• Exact Mass: 220.121177757g/mol
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 53.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-2-(pyrrolidin-1-yl)pyridin-3-ylpropanoic acid

2-2-(Pyrrolidin-1-yl)pyridin-3-ylpropanoic acid (CAS No. 1780137-53-2): A Comprehensive Overview

2-2-(Pyrrolidin-1-yl)pyridin-3-ylpropanoic acid (CAS No. 1780137-53-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and inflammatory conditions.

The chemical structure of 2-2-(pyrrolidin-1-yl)pyridin-3-ylpropanoic acid consists of a pyrrolidine ring fused to a pyridine moiety, with a propanoic acid group attached to the pyridine ring. This combination of functional groups imparts the molecule with distinct pharmacological properties, making it an attractive candidate for drug development.

Recent studies have highlighted the pharmacological activities of 2-2-(pyrrolidin-1-yl)pyridin-3-ylpropanoic acid. One notable area of research is its potential as an anticonvulsant agent. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound effectively reduced seizure activity in animal models, suggesting its potential for treating epilepsy and other seizure disorders.

Additionally, 2-2-(pyrrolidin-1-yl)pyridin-3-ylpropanoic acid has been investigated for its anti-inflammatory properties. In vitro and in vivo studies have shown that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The mechanism of action of 2-2-(pyrrolidin-1-yl)pyridin-3-ylpropanoic acid is not yet fully understood, but current research suggests that it may act through multiple pathways. One proposed mechanism involves the modulation of ion channels and receptors involved in neuronal excitability and inflammation. Another hypothesis is that the compound may interact with specific enzymes or signaling pathways to exert its therapeutic effects.

In terms of pharmacokinetics, preliminary studies have indicated that 2-2-(pyrrolidin-1-yl)pyridin-3-ylpropanoic acid has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed from the gastrointestinal tract and exhibits good bioavailability. The compound is metabolized primarily in the liver and is excreted through both renal and biliary routes.

The safety profile of 2-2-(pyrrolidin-1-yl)pyridin-3-ylpropanoic acid has also been evaluated in preclinical studies. Toxicity assessments have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

Several clinical trials are currently underway to evaluate the therapeutic potential of 2-2-(pyrrolidin-1-yl)pyridin-3-ylpropanoic acid. These trials are focusing on various indications, including epilepsy, inflammatory diseases, and pain management. Early results from these trials have been promising, with many patients showing significant improvements in their symptoms.

In conclusion, 2-2-(pyrrolidin-1-y)lpyridinen-elpropanoic acid (CAS No. 1780137-53-2) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As more data becomes available from ongoing clinical trials, it is anticipated that this compound will play a significant role in advancing the treatment options for various medical conditions.